Cas no 2682-45-3 (2-methylnaphtho1,2-d1,3thiazole)

• Product Name: 2-methylnaphtho1,2-d1,3thiazole
• CAS No: 2682-45-3
• MF: C₁₂H₉NS
• MW: 199.271561384201
• MDL: MFCD00004951
• CID: 43310
• PubChem ID: 75892
• Update Time: 2025-09-22

2-methylnaphtho1,2-d1,3thiazole Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-Beta-naphthothiazole
• 2-Methylnaphtho[1,2-d]thiazole
• 2-Methylnaphtho(1,2,d)thiazole
• 2-Methyl-beta-Naphthylthiazole
• 2-Methyinaphtho[1,2-D]Thiazole
• 2-methylbenzo[e][1,3]benzothiazole
• 2-methyl-Naphtho[1,2-d]thiazole
• 2-methyl-b-naphthothiazole
• 2-Methyl-b-naphthylthiazole
• 2-Methyl-β-naphthothiazole
• 2-Methylnaphtho(1,2-d)thiazole
• 2-Methylnaphtho[1,2-d][1,3]thiazole
• Naphtho[1,2-d]thiazole, 2-methyl-
• Naphth[1,2-d]thiazole, 2-methyl-
• 2-Methyl-.beta.-naphthothiazole
• OUXMJRMYZCEVKO-UHFFFAOYSA-N
• Naphth(1,2-d)thiazole, 2-methyl-
• Naphtho(1,2-d)thiazole, 2-methyl-
• 2-methylbenzo[e]benzothiazole
• Q63398483
• NSC332548
• 5H7GF9MP8G
• M1287
• Naphtho[1, 2-methyl-
• F0138-0084
• InChI=1/C12H9NS/c1-8-13-12-10-5-3-2-4-9(10)6-7-11(12)14-8/h2-7H,1H3
• NSC 332548
• 2-Methylnaphtho[1,2,d]thiazole
• 2-Methylnaphtho[1,2-d]thiazole, 98%
• AKOS000546890
• AC-24514
• H10816
• 2-Methyl-alpha-naphthothiazole
• W-107149
• 2-Methyl-beta-naphthiazole
• SCHEMBL2170681
• NSC-332548
• MFCD00004951
• FT-0613066
• Naphth[1, 2-methyl-
• FS-2402
• NS00014388
• EN300-17247
• DTXSID7062588
• OUXMJRMYZCEVKO-UHFFFAOYSA-
• 2682-45-3
• 2-Methylnaphtho[1,2-d][1,3]thiazole #
• EU-0043955
• EINECS 220-240-1
• A818619
• 2-methyl naphtothiazole
• Z56899182
• BBL003832
• STK396443
• Naphtho[1,2-d]thiazole,2-methyl-
• 2-methylnaphtho1,2-d1,3thiazole

• MDL： MFCD00004951
• Inchi： 1S/C12H9NS/c1-8-13-12-10-5-3-2-4-9(10)6-7-11(12)14-8/h2-7H,1H3
• InChI Key： OUXMJRMYZCEVKO-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=C1C=CC1C=CC=CC2=1

Computed Properties

• Exact Mass: 199.04600
• Monoisotopic Mass: 199.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: Yellow solid crystals
• Density: 1.1171 (rough estimate)
• Melting Point: 94.0 to 97.0 deg-C
• Boiling Point: 168°C/5.5mmHg(lit.)
• Flash Point: 174°C
• Refractive Index: 1.5500 (estimate)
• PSA: 41.13000
• LogP: 3.75790
• Solubility: Not available

2-methylnaphtho1,2-d1,3thiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• TSCA：Yes
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature(BD19846)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles Naphthothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthothiazoles